3,5-dichloro-2-methoxybenzaldehyde O-acetyloxime

• IUPAC Name: [(E)-(3,5-dichloro-2-methoxyphenyl)methylideneamino] acetate
• InChI: InChI=1S/C10H9Cl2NO3/c1-6(14)16-13-5-7-3-8(11)4-9(12)10(7)15-2/h3-5H,1-2H3/b13-5+
• InChI Key: ZUYXSDLKMIYKEE-WLRTZDKTSA-N
• Canonical SMILES: CC(=O)ON=CC1=C(C(=CC(=C1)Cl)Cl)OC
• Isomeric SMILES: CC(=O)O/N=C/C1=C(C(=CC(=C1)Cl)Cl)OC
• Molecular Formula: C10H9Cl2NO3
• Molecular Weight: 262.09 g/mol

Description

3,5-Dichloro-2-methoxybenzaldehyde O-acetyloxime is a chemical compound of significant interest due to its structural uniqueness and potential application in various fields of chemistry and materials science. While the specific literature on this compound is scarce, research on similar compounds provides insight into the methodologies and analytical techniques employed for their study.

Synthesis Analysis

The synthesis of compounds related to 3,5-dichloro-2-methoxybenzaldehyde O-acetyloxime often involves the reaction of hydroxybenzaldehydes with specific reagents to introduce desired substituents, such as methoxy and chloro groups, into the benzene ring. For example, synthesis involving the reaction of 2-hydroxy-3-methoxybenzaldehyde with various reagents demonstrates the versatility of starting materials for synthesizing structurally complex molecules through processes like the cleavage of the aldehyde C–H bond or acetoxylation reactions (Ohmori, Matsumoto, & Masui, 1980).

Molecular Structure Analysis

Molecular structure analysis, such as X-ray crystallography, is a crucial tool for determining the arrangement of atoms within a compound. Studies on related compounds, such as 2-hydroxy-3-methoxybenzaldehyde derivatives, provide detailed insights into their crystal structures, showcasing the importance of techniques like single-crystal XRD for understanding molecular conformations and interactions within the crystal lattice (Binil, Anoop, Suma, & Sudarsanakumar, 2013).

Chemical Reactions and Properties

The chemical reactivity of 3,5-dichloro-2-methoxybenzaldehyde O-acetyloxime can be inferred from studies on similar compounds, where reactions such as acetoxylation and formation of Schiff bases highlight the compounds’ ability to undergo chemical transformations, leading to a wide range of derivatives with varying chemical properties. For instance, Schiff base reactions involving hydroxybenzaldehydes illustrate the compound's utility as precursors for synthesizing heterocyclic compounds and metal complexes with potential biological activities (Moustafa, 2017).

Physical Properties Analysis

The physical properties of such compounds, including their crystalline structure, melting points, and solubility, are essential for understanding their behavior in different environments and applications. Techniques like thermal analysis and spectroscopy provide valuable data on the thermal stability and optical properties of these compounds, which are critical for their application in materials science and chemical engineering (Nagapandiselvi, 2021).

Chemical Properties Analysis

Investigating the chemical properties, including acidity, basicity, reactivity towards various reagents, and the ability to form complexes with metals, is fundamental for the application of these compounds in catalysis, organic synthesis, and as ligands in coordination chemistry. Studies on similar compounds, employing techniques such as NMR spectroscopy, mass spectrometry, and UV-Vis spectroscopy, offer insights into their electronic structure, bonding, and interactions with other molecules (Abbas, Gökce, & Bahçelī, 2016).